Cas no 2228521-84-2 (2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine
• CAS No: 2228521-84-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6422288
• PubChem ID: 165687082
• Update Time: 2025-05-25

2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine
• 2228521-84-2
• EN300-1773607

• Inchi： 1S/C11H15NO2/c1-8(2)14-10-6-4-5-9(12-10)11(3)7-13-11/h4-6,8H,7H2,1-3H3
• InChI Key： DLFWYONAJBXBML-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(N=1)OC(C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine

Comprehensive Overview of 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine (CAS No. 2228521-84-2)

The compound 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine (CAS No. 2228521-84-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both an epoxide (oxirane) and a pyridine ring in its structure makes it a valuable intermediate for synthetic chemistry.

One of the key reasons for the growing interest in 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine is its potential role in the development of novel bioactive compounds. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, especially in the context of drug discovery and medicinal chemistry. The epoxide functionality, in particular, is a reactive moiety that can undergo ring-opening reactions, making it a valuable tool for creating diverse chemical libraries.

In addition to its pharmaceutical applications, 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine has also been explored in the field of agrochemicals. The pyridine scaffold is a common feature in many pesticides and herbicides, and the introduction of an epoxide group could potentially enhance the bioactivity of these compounds. This has led to increased research into its use as a precursor for next-generation crop protection agents.

From a synthetic chemistry perspective, the compound's structure offers multiple sites for functionalization, making it a versatile intermediate. The propan-2-yloxy group, for instance, can be modified to introduce different alkoxy or aryloxy substituents, thereby expanding the scope of its applications. This flexibility is particularly appealing to chemists working on structure-activity relationship (SAR) studies, where small structural changes can lead to significant differences in biological activity.

The compound's CAS No. 2228521-84-2 is often searched in academic and industrial databases, reflecting its relevance in current research. Users frequently inquire about its synthesis methods, physical properties, and safety data, highlighting the need for comprehensive and accessible information. Given the increasing demand for sustainable and efficient chemical processes, there is also growing interest in green chemistry approaches to synthesizing this compound.

Another area of interest is the compound's potential role in material science. The pyridine ring is known to contribute to the stability and electronic properties of materials, and the incorporation of an epoxide group could further enhance these characteristics. This has led to exploratory studies into its use in polymers, coatings, and other advanced materials.

In summary, 2-(2-methyloxiran-2-yl)-6-(propan-2-yloxy)pyridine (CAS No. 2228521-84-2) is a multifaceted compound with broad applicability across several scientific disciplines. Its unique structural features, combined with the growing demand for innovative chemical solutions, make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in the future of chemistry and related fields.